Cas no 858905-03-0 (1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine)

1-(4-Methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine core substituted with a 1,2,4-oxadiazole ring and a toluenesulfonyl group. The 1,2,4-oxadiazole moiety contributes to its structural rigidity and potential bioactivity, while the sulfonyl group enhances stability and modulates solubility. This compound is of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting neurological or inflammatory pathways. Its well-defined synthetic route allows for consistent purity and scalability. The combination of aromatic and heterocyclic components makes it a versatile intermediate for further functionalization in pharmaceutical research.

1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine structure

858905-03-0 structure

Product name:1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine

CAS No:858905-03-0

MF:C₂₀H₂₁N₃O₃S

MW:383.46404337883

CID:5438857

1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

- 5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-3-phenyl-1,2,4-oxadiazole
- 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine
- Inchi： 1S/C20H21N3O3S/c1-15-7-9-18(10-8-15)27(24,25)23-13-11-17(12-14-23)20-21-19(22-26-20)16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3
- InChI Key： GPNQBIAQAJIPSC-UHFFFAOYSA-N
- SMILES： O1C(C2CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)=NC(C2=CC=CC=C2)=N1

1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-1181-2mg	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-1181-5mg	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-1181-3mg	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-1181-1mg	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-1181-2μmol	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-1181-4mg	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-1181-5μmol	1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine	858905-03-0	90%+	5μl	$63.0	2023-04-27

1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine Related Literature

1. CaO2/gelatin oxygen slow-releasing microspheres facilitate tissue engineering efficiency for the osteonecrosis of femoral head by enhancing the angiogenesis and survival of grafted bone marrow mesenchymal stem cells

Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
2. Capture and identification of coke precursors to elucidate the deactivation route of the methanol-to-olefin process over H-SAPO-34†

Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
3. Characteristics of the transformation frequency at the tumor promotion stage of airborne particulate and gaseous matter at ten sites in Japan

Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
4. Beta-hydroxy beta-methyl butyrate decreases muscle protein degradation via increased Akt/FoxO3a signaling and mitochondrial biogenesis in weanling piglets after lipopolysaccharide challenge

Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
5. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†

Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine

Recent Advances in the Study of 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine (CAS: 858905-03-0)

1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine (CAS: 858905-03-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities. The presence of the 1,2,4-oxadiazole moiety in its structure is particularly noteworthy, as this heterocycle is associated with enhanced binding affinity and selectivity toward various biological targets. Recent synthetic approaches have optimized the yield and purity of 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine, enabling more detailed pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, including those involved in the regulation of pain and inflammation. In vitro assays have demonstrated its ability to inhibit key enzymes in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory conditions. Furthermore, preliminary in vivo studies have shown promising results in animal models of neuropathic pain, with minimal off-target effects.

One of the most significant recent developments is the identification of the compound's interaction with the sigma-1 receptor, a protein implicated in various neurological disorders. This finding has opened new avenues for research into its potential use in treating conditions such as Alzheimer's disease and depression. Structural-activity relationship (SAR) studies have further elucidated the critical functional groups responsible for its biological activity, guiding the design of more potent analogs.

Despite these advancements, challenges remain in the clinical translation of 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Current efforts are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in more complex biological systems.

In conclusion, 1-(4-methylbenzenesulfonyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine represents a promising candidate for drug development, with its unique structural features and broad pharmacological potential. Ongoing research is expected to provide deeper insights into its mechanisms of action and therapeutic applications, paving the way for future clinical trials. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.